![molecular formula C14H19N B6223607 N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine CAS No. 2074732-60-6](/img/no-structure.png)
N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine
Overview
Description
N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine (NBEP) is a bicyclic amine that is used in a variety of scientific research applications. It is a versatile compound that has been used in the synthesis of various compounds, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine has been used in a variety of scientific research applications. It has been used as a building block in the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. It has also been used as an intermediate in the synthesis of other compounds, such as pyrrolidine and quinoline. Additionally, it has been used in the study of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine is not fully understood. However, it is believed to interact with certain proteins and enzymes in the body, which can lead to biochemical and physiological effects.
Biochemical and Physiological Effects
N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine has been shown to have biochemical and physiological effects in animal studies. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties, as well as to have potential benefits in the treatment of diabetes and obesity.
Advantages and Limitations for Lab Experiments
N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine has several advantages for use in lab experiments, including its low cost and ease of synthesis. However, it also has some limitations, such as its low solubility in water and its potential for toxicity.
Future Directions
Potential future directions for N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine include further research into its biochemical and physiological effects, as well as its potential therapeutic uses. Additionally, further research could be done into its potential use as a building block for the synthesis of various compounds, as well as its potential use as an intermediate in the synthesis of other compounds.
Synthesis Methods
N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine can be synthesized from the reaction of benzyl chloride and ethyl amine in the presence of a base, such as sodium hydroxide. The reaction produces a mixture of products, including N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine, which can be isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine involves the reaction of benzylamine with ethyl bicyclo[1.1.1]pentane-1-carboxylate, followed by reduction of the resulting imine.", "Starting Materials": [ "Benzylamine", "Ethyl bicyclo[1.1.1]pentane-1-carboxylate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve benzylamine in ethanol and add ethyl bicyclo[1.1.1]pentane-1-carboxylate dropwise with stirring. Heat the mixture at reflux for 24 hours.", "Step 2: Cool the reaction mixture and add hydrochloric acid to adjust the pH to 2. Extract the product with ethyl acetate and wash the organic layer with water.", "Step 3: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 4: Dissolve the crude product in ethanol and add a solution of sodium borohydride in ethanol dropwise with stirring. Heat the mixture at reflux for 24 hours.", "Step 5: Cool the reaction mixture and add hydrochloric acid to adjust the pH to 2. Extract the product with ethyl acetate and wash the organic layer with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the pure product, N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine." ] } | |
CAS RN |
2074732-60-6 |
Product Name |
N-benzyl-N-ethylbicyclo[1.1.1]pentan-1-amine |
Molecular Formula |
C14H19N |
Molecular Weight |
201.3 |
Purity |
95 |
Origin of Product |
United States |
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